Cas no 851545-77-2 (1-methyl-4-(methylamino)-3-Pyrrolidinol)

• Product Name: 1-methyl-4-(methylamino)-3-Pyrrolidinol
• CAS No: 851545-77-2
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 1119009
• Update Time: 2025-10-29

1-methyl-4-(methylamino)-3-Pyrrolidinol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(methylamino)-3-Pyrrolidinol

• Inchi： 1S/C6H14N2O/c1-7-5-3-8(2)4-6(5)9/h5-7,9H,3-4H2,1-2H3
• InChI Key： LVTBOQOSSIBUCD-UHFFFAOYSA-N
• SMILES： N1(C)CC(NC)C(O)C1

Additional information on 1-methyl-4-(methylamino)-3-Pyrrolidinol

1-Methyl-4-(methylamino)-3-Pyrrolidinol (CAS No. 851545-77-2): Properties, Applications, and Market Insights

1-Methyl-4-(methylamino)-3-Pyrrolidinol (CAS No. 851545-77-2) is a specialized organic compound belonging to the class of substituted pyrrolidines. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The presence of both methylamino and hydroxyl groups on the pyrrolidine ring makes it a versatile intermediate for synthesizing bioactive molecules.

The molecular formula of 1-Methyl-4-(methylamino)-3-Pyrrolidinol is C₆H₁₄N₂O, with a molecular weight of 130.19 g/mol. Its structure consists of a five-membered pyrrolidine ring substituted with a methyl group at position 1, a methylamino group at position 4, and a hydroxyl group at position 3. This arrangement imparts both hydrophilic and lipophilic properties, enhancing its utility in drug design and other chemical applications.

One of the key reasons for the growing interest in 1-Methyl-4-(methylamino)-3-Pyrrolidinol is its role as a building block in medicinal chemistry. Researchers are exploring its potential in developing novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. The compound's ability to modulate neurotransmitter systems makes it a promising candidate for further study.

In addition to pharmaceutical applications, 1-Methyl-4-(methylamino)-3-Pyrrolidinol is also used in agrochemical research. Its structural motifs are found in several plant growth regulators and pest control agents. The compound's stability and reactivity under various conditions make it a valuable tool for designing next-generation agrochemicals with improved efficacy and environmental profiles.

The synthesis of 1-Methyl-4-(methylamino)-3-Pyrrolidinol typically involves multi-step organic reactions, including reductive amination and hydroxylation processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial and research purposes. Green chemistry approaches are also being explored to minimize waste and energy consumption during production.

From a market perspective, the demand for 1-Methyl-4-(methylamino)-3-Pyrrolidinol is expected to grow steadily in the coming years. The increasing focus on personalized medicine and targeted therapies is driving the need for specialized chemical intermediates like this compound. Additionally, the expansion of the agrochemical sector in emerging economies is creating new opportunities for its application.

Quality control is a critical aspect when working with 1-Methyl-4-(methylamino)-3-Pyrrolidinol. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to ensure the compound's purity and identity. Proper storage conditions, typically under inert atmosphere and low temperatures, are recommended to maintain its stability over time.

For researchers interested in 1-Methyl-4-(methylamino)-3-Pyrrolidinol, several key questions often arise: What are the optimal reaction conditions for its synthesis? How does its structure-activity relationship compare to similar pyrrolidine derivatives? What are the latest breakthroughs in its application? These topics represent active areas of investigation in contemporary chemical research.

The safety profile of 1-Methyl-4-(methylamino)-3-Pyrrolidinol is an important consideration. While not classified as highly hazardous, standard laboratory precautions should be followed when handling this compound. Material safety data sheets (MSDS) provide detailed information about proper handling procedures, personal protective equipment requirements, and first aid measures.

Looking ahead, the future of 1-Methyl-4-(methylamino)-3-Pyrrolidinol appears promising. With ongoing research into its potential applications and continuous improvements in synthetic methodologies, this compound is likely to play an increasingly important role in various chemical industries. Its versatility and unique properties make it a valuable asset in the toolkit of synthetic chemists and researchers worldwide.